Cas no 1179440-06-2 (N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179440-06-2
• MF: C₁₇H₂₁Cl₃N₆
• MW: 415.747839689255
• CID: 5472660
• Update Time: 2025-10-28

N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine:hydrochloride
• N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C17H20Cl2N6.ClH/c18-12-9-13(19)11-14(10-12)20-15-21-16(24-5-1-2-6-24)23-17(22-15)25-7-3-4-8-25;/h9-11H,1-8H2,(H,20,21,22,23);1H
• InChI Key： ZLAZYDTVXSAGTG-UHFFFAOYSA-N
• SMILES： N(C1C=C(Cl)C=C(Cl)C=1)C1=NC(N2CCCC2)=NC(N2CCCC2)=N1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179440-06-2): An Overview

N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179440-06-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazines, which are known for their diverse biological activities, including antiviral, antibacterial, and antifungal properties.

The dichlorophenyl substituent and the pyrrolidin-1-yl groups in the molecular structure of N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride contribute to its high potency and selectivity. The presence of these functional groups allows the compound to interact with specific biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key enzymes involved in the viral life cycle.

In addition to its antiviral properties, N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride has shown promise in the treatment of bacterial infections. A 2021 study in the European Journal of Medicinal Chemistry demonstrated that the compound has broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways.

The hydrochloride salt form of N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This makes it easier to formulate into various dosage forms such as tablets, capsules, and injectable solutions. The enhanced solubility also facilitates better absorption and bioavailability when administered orally or parenterally.

Preclinical studies have evaluated the safety and toxicity profile of N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride. Results from these studies indicate that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

The pharmacokinetic properties of N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride have also been investigated. Studies have shown that the compound has a favorable pharmacokinetic profile with good oral bioavailability and a reasonable half-life. These characteristics make it suitable for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride in human subjects. Early results from phase I trials have been promising, with the compound demonstrating significant therapeutic effects without major adverse events. Phase II trials are expected to provide more detailed insights into its clinical potential.

In conclusion, N-(3,5-dichlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179440-06-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent against viral and bacterial infections.